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Compound of Interest

Compound Name: Azido-PEG3-CH2CO2Me

Cat. No.: B1666430 Get Quote

For researchers, scientists, and professionals in drug development, understanding the

fundamental properties of chemical compounds is paramount. This guide provides the core

physicochemical data for Azido-PEG3-CH2CO2Me, a heterobifunctional linker commonly

utilized in bioconjugation and drug delivery applications.

Physicochemical Data
The essential quantitative data for Azido-PEG3-CH2CO2Me is summarized below. This

information is critical for experimental design, reaction stoichiometry, and analytical

characterization.

Property Value

Molecular Formula C₉H₁₇N₃O₅[1][2][3]

Molecular Weight 247.25 g/mol [1] (often cited as 247.3 g/mol [4])

CAS Number 1253389-31-9

Structural and Chemical Information
Azido-PEG3-CH2CO2Me is a PEG derivative containing a terminal azide group and a methyl

ester. The azide group allows for "click chemistry" reactions, such as the copper-catalyzed

azide-alkyne cycloaddition (CuAAC) or the strain-promoted alkyne-azide cycloaddition

(SPAAC), enabling covalent conjugation to molecules bearing an alkyne group. The methyl
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ester can be hydrolyzed to a carboxylic acid for further functionalization, such as amide bond

formation with primary amines.

Azido-PEG3-CH2CO2Me Key Functional Groups & Reactivity

Molecular Formula
C₉H₁₇N₃O₅

Azide (N₃) Group

Molecular Weight
247.25 g/mol

Methyl Ester (-CO₂Me) Group

Click Chemistry (e.g., CuAAC, SPAAC)enables

Hydrolysis to Carboxylic Acidcan undergo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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